(Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine

• Molecular Formula: C12H17F2N
• Molecular Weight: 213.27 g/mol
• IUPAC Name: N-[1-(3,4-difluorophenyl)ethyl]butan-2-amine
• InChI: InChI=1S/C12H17F2N/c1-4-8(2)15-9(3)10-5-6-11(13)12(14)7-10/h5-9,15H,4H2,1-3H3
• InChI Key: MCMXIAMHEGXXGV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(C)C1=CC(=C(C=C1)F)F

Description

(Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine is a secondary amine featuring a branched butan-2-yl group and a 1-(3,4-difluorophenyl)ethyl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine typically involves the reaction of 3,4-difluorophenylacetonitrile with butan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a catalyst such as palladium on carbon (Pd/C) and hydrogen gas (H2) to facilitate the reduction of the nitrile group to an amine.

Industrial Production Methods

On an industrial scale, the production of (Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine may involve continuous flow reactors to ensure consistent quality and yield. The use of high-pressure hydrogenation and advanced purification techniques such as chromatography can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

(Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can further modify the amine group.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like bromine (Br2) or nitric acid (HNO3) can be used for halogenation and nitration, respectively.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can introduce various functional groups onto the aromatic ring.

Scientific Research Applications

(Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.

Medicine: Research into potential therapeutic applications, such as the development of new drugs targeting specific biological pathways.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below summarizes key structural features and properties of (Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Properties/Applications	References
(Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine (Target)	C₁₂H₁₇F₂N	213.27 (hypothetical)	3,4-difluorophenyl ethyl	Hypothetical; likely moderate lipophilicity due to fluorine and branched alkyl groups	-
(Butan-2-yl)[(3,4-difluorophenyl)methyl]amine	C₁₁H₁₅F₂N	199.24	3,4-difluorophenyl methyl	Purity ≥95%; discontinued; basicity influenced by electron-withdrawing fluorine groups
butan-2-yl({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)amine	C₁₂H₁₆F₃NS	263.32	4-(trifluoromethylsulfanyl)phenyl methyl	Higher molecular weight; sulfur may enhance metabolic stability or alter redox reactivity
N-methyl-4-(3,4-dimethoxyphenyl)-3-butyn-1-amine	C₁₃H₁₇NO₂	219.28	3,4-dimethoxyphenyl, alkynyl	Electron-donating methoxy groups; synthetic precursor for bioactive molecules
(1-Furan-2-yl-ethyl)-(1-phenyl-but-3-enyl)-amine	C₁₄H₁₈N₂O	230.31	Furan-2-yl, phenyl, alkenyl	Dual aromatic systems; potential irritant (H302, H315, H319, H335 hazards)

Substituent Effects on Physicochemical Properties

• Electron-Withdrawing vs. Donating Groups: The 3,4-difluorophenyl group in the target compound reduces electron density at the amine nitrogen, likely decreasing basicity compared to analogs with electron-donating groups (e.g., 3,4-dimethoxyphenyl in ) .

Biological Activity

Introduction

(Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine is a chemical compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of (Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine is C13H16F2N. Its structure includes a butan-2-yl group linked to a 3,4-difluorophenyl moiety, which contributes to its distinct chemical reactivity and biological properties.

Property	Value
Molecular Weight	225.27 g/mol
LogP (Octanol-Water Partition Coefficient)	4.0
Solubility	Soluble in organic solvents
Melting Point	Not available

Mechanism of Action

The biological activity of (Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The fluorinated phenyl ring enhances its binding affinity to target sites, potentially modulating neurotransmitter activity and influencing various signaling pathways.

Biological Activity

Research indicates that (Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine may exhibit several biological activities:

• Neurotransmitter Modulation : Preliminary studies suggest that this compound may play a role in modulating neurotransmitter systems, particularly those related to dopamine and serotonin pathways. This modulation could have implications for developing therapeutic agents targeting neurological disorders.
• Antimicrobial Activity : The compound has been investigated for its potential antimicrobial properties. In vitro assays have shown that it may inhibit the growth of various bacterial strains, suggesting its potential as an antibacterial agent.
• Anti-inflammatory Properties : There is emerging evidence that (Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine may possess anti-inflammatory properties, making it a candidate for further research in inflammatory disease models.

Case Studies and Research Findings

Several studies have explored the biological activity of (Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine:

• Study on Antimicrobial Activity : A recent study evaluated the antimicrobial efficacy of the compound against Gram-positive and Gram-negative bacteria. The results indicated that it exhibited significant inhibitory effects on Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL .
• Neuropharmacological Assessment : Another investigation focused on the neuropharmacological effects of the compound in animal models. It was found to enhance locomotor activity in mice at specific dosages, suggesting potential stimulant effects on the central nervous system .
• Anti-inflammatory Testing : A study assessed the anti-inflammatory effects using a carrageenan-induced paw edema model in rats. The compound demonstrated a notable reduction in edema formation compared to control groups .

(Butan-2-yl)[1-(3,4-difluorophenyl)ethyl]amine shows promise as a bioactive molecule with potential applications in pharmacology and medicinal chemistry. Its ability to modulate neurotransmitter systems, coupled with antimicrobial and anti-inflammatory activities, positions it as a candidate for further research aimed at developing new therapeutic agents.